Cas no 2305319-06-4 (N-{pyrazolo1,5-apyridin-2-yl}prop-2-ynamide)

• Product Name: N-{pyrazolo1,5-apyridin-2-yl}prop-2-ynamide
• CAS No: 2305319-06-4
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 5682120
• PubChem ID: 145881539
• Update Time: 2025-10-31

N-{pyrazolo1,5-apyridin-2-yl}prop-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2305319-06-4
• N-{pyrazolo[1,5-a]pyridin-2-yl}prop-2-ynamide
• EN300-26584767
• N-Pyrazolo[1,5-a]pyridin-2-ylprop-2-ynamide
• Z2089851361
• N-{pyrazolo1,5-apyridin-2-yl}prop-2-ynamide

• Inchi： 1S/C10H7N3O/c1-2-10(14)11-9-7-8-5-3-4-6-13(8)12-9/h1,3-7H,(H,11,12,14)
• InChI Key： COSICDQOIXWMFF-UHFFFAOYSA-N
• SMILES： O=C(C#C)NC1C=C2C=CC=CN2N=1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.4Ų

Additional information on N-{pyrazolo1,5-apyridin-2-yl}prop-2-ynamide

Professional Introduction to N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide (CAS No: 2305319-06-4)

N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} (CAS No: 2305319-06-4) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving inflammation, cell proliferation, and neurotransmitter activity. The unique structural framework of N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} incorporates both pyrazole and pyridine moieties, which are well-documented for their ability to interact with a variety of biological targets. These structural features not only contribute to its high affinity for specific receptors but also enhance its pharmacokinetic properties, making it an attractive candidate for further investigation.

The compound's molecular structure is characterized by a propynamide side chain attached to a pyrazolo[1,5-a]pyridine core. This core structure has been extensively studied for its role in drug discovery due to its ability to engage with multiple pharmacological targets. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} with various proteins and enzymes, providing insights into its potential therapeutic applications. For instance, studies suggest that this compound may interact with Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial in regulating immune responses and cell signaling.

In the realm of medicinal chemistry, the synthesis of N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} represents a significant achievement due to the complexity of its structural framework. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct the pyrazolo[1,5-a]pyridine core efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also demonstrate the ingenuity of modern organic chemistry in overcoming such hurdles.

The pharmacological profile of N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} has been the subject of numerous preclinical studies aimed at elucidating its mechanism of action and therapeutic potential. Initial in vitro assays have revealed that this compound exhibits potent inhibitory effects on several key enzymes involved in inflammatory pathways. Specifically, it has shown promise in suppressing the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—a class of molecules that mediate pain and inflammation. Additionally, N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} has demonstrated interactions with protein tyrosine kinases (PTKs), which are implicated in various diseases including cancer and autoimmune disorders.

The therapeutic potential of N-{pyrazolo1,5-apyridin-2-ylprop-2-ynamide} extends beyond anti-inflammatory applications. Emerging evidence suggests that this compound may also have neuroprotective properties. Studies using neuronal cell lines have indicated that it can protect against oxidative stress-induced cell death by modulating antioxidant defense mechanisms. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the compound's versatility and highlight its importance as a lead molecule in drug discovery efforts targeting central nervous system disorders.

The development of N-{pyrazolo1,5-apyridin-2-y}lprop-2-N}prop-2-(CAS No: 2305319-06-4}) represents a significant step forward in understanding how heterocyclic compounds can be engineered to interact with biological targets in novel ways. The integration of computational modeling with experimental validation has provided a comprehensive view of its pharmacological properties, paving the way for further optimization and development into potential therapeutics. As research continues to uncover new applications for this compound, it is likely that N-{}g-pyra,]a]pr